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Compound of Interest

Compound Name: Oleyl Stearate

CAS No.: 17673-50-6

Cat. No.: B101945

Get Quote

Oleyl stearate is a long-chain wax ester, a molecule formed from the esterification of stearic

acid, a saturated fatty acid, with oleyl alcohol, an unsaturated fatty alcohol.[1][2] Its chemical

identity is [(Z)-octadec-9-enyl] octadecanoate.[3] This compound is of significant interest to

researchers, cosmetic scientists, and drug development professionals due to its unique

physicochemical properties. It functions primarily as an emollient, occlusive agent, and a

lipophilic excipient in a variety of formulations.[4][5]

This guide provides a comprehensive technical overview of oleyl stearate, moving from its

fundamental chemical structure to its synthesis, properties, and critical applications in

dermatological and pharmaceutical contexts. The narrative emphasizes the causal

relationships between its molecular characteristics and its functional performance, offering

field-proven insights for formulation development and scientific research.

Section 1: Chemical Identity and Molecular
Structure
A precise understanding of oleyl stearate's molecular identity is foundational to its application.

It is a large, non-volatile molecule with the chemical formula C₃₆H₇₀O₂ and a molecular weight
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of approximately 534.9 g/mol .[1][6][7]

Key Identifiers:

CAS Number: 17673-50-6[3][6][8]

IUPAC Name: [(Z)-octadec-9-enyl] octadecanoate[1][3]

Synonyms: Stearic acid, cis-9-octadecenyl ester; (Z)-octadec-9-enyl stearate[2][6]

InChI Key: YYDZACXIVKPEAI-ZPHPHTNESA-N[1][6]

The structure consists of two C18 fatty chains:

Stearate Moiety: A saturated 18-carbon acyl chain derived from stearic acid.

Oleyl Moiety: An 18-carbon alkyl chain derived from oleyl alcohol, containing a single cis

double bond at the C9 position.[1]

This combination of a fully saturated chain and a monounsaturated chain imparts a specific

flexibility and spatial configuration to the molecule, influencing its melting point, viscosity, and

interaction with other lipids, particularly those in the skin's stratum corneum.

Caption: Chemical structure of Oleyl Stearate (C₃₆H₇₀O₂).

Section 2: Physicochemical Properties
The utility of oleyl stearate in drug development and cosmetic science is dictated by its

physical and chemical properties. Its large, hydrophobic nature results in very low water

solubility and a high octanol-water partition coefficient (logP), making it an ideal component for

lipid-based systems.

Table 1: Key Physicochemical Properties of Oleyl Stearate
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Property Value Source(s)

Molecular Formula C₃₆H₇₀O₂ [1][6][7]

Molecular Weight 534.94 g/mol [2][6][7]

Physical Form Liquid [2]

Melting Point 30.5 °C [2]

Boiling Point 595.8 ± 29.0 °C (Predicted) [2][8]

Density 0.862 ± 0.06 g/cm³ (Predicted) [2]

logP (o/w) 16.680 (Estimated) [2][8]

Water Solubility
4.515e-012 mg/L @ 25 °C

(Estimated)
[8]

Storage Temperature -20°C [2][7]

The melting point of ~30.5°C is particularly noteworthy. This means that at standard room

temperature, it is a liquid or soft solid, but it is solid at typical refrigeration and freezer storage

temperatures. This property influences the texture and stability of topical formulations,

contributing to viscosity and skin feel. Its extremely high lipophilicity (logP ~16.68) confirms its

role as an oil-phase component, readily miscible with other lipids and oils but immiscible with

water.

Section 3: Synthesis and Manufacturing
Oleyl stearate can be produced through both traditional chemical synthesis and modern

biocatalytic methods. The choice of method impacts yield, purity, and the environmental profile

of the manufacturing process.

Chemical Synthesis: Fischer Esterification
The most common industrial route is the Fischer esterification of stearic acid with oleyl alcohol.

[1] This is a condensation reaction where the two precursors are heated, typically in the

presence of an acid catalyst, to form the ester and water.

Protocol: Standard Fischer Esterification for Oleyl Stearate
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Reactant Preparation: Stearic acid and oleyl alcohol are combined in a reaction vessel, often

in a 1:1 molar ratio.[1][9]

Catalyst Addition: A homogeneous acid catalyst like sulfuric acid or a heterogeneous catalyst

such as sodium hydrogen sulfate (NaHSO₄) is introduced.[1][9] Heterogeneous catalysts are

increasingly preferred to mitigate equipment corrosion and simplify purification.[1]

Reaction Conditions: The mixture is heated to temperatures typically ranging from 130°C to

160°C.[1][9]

Water Removal: To drive the equilibrium towards the product, water is continuously removed

from the reaction mixture via distillation or the use of a desiccant.[1]

Reaction Monitoring & Quenching: The reaction is monitored (e.g., by measuring the acid

value) until the desired conversion is achieved (e.g., 8 hours).[9]

Purification: The crude product is purified to remove the catalyst, unreacted starting

materials, and by-products. This may involve neutralization, washing, and vacuum

distillation.

Stearic Acid
(C₁₈H₃₆O₂)
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Caption: Fischer esterification synthesis of Oleyl Stearate.

Biocatalytic Synthesis
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Enzymatic synthesis offers a "greener" alternative, characterized by high specificity and milder

reaction conditions.[1] Lipases, such as those from Candida rugosa, can effectively catalyze

the esterification of stearic acid and oleyl alcohol.[1][10] This approach avoids harsh acid

catalysts and high temperatures, reducing by-product formation and simplifying purification.

While often associated with lower reaction rates, optimization of parameters like enzyme

concentration, temperature (typically 40-60°C), and water activity can lead to high conversion

yields (>90%).[10]

Section 4: Applications in Research and Drug
Development
The properties of oleyl stearate make it a versatile tool for scientists in several fields.

Emollient and Occlusive Agent in Dermatology
In cosmetic and dermatological formulations, oleyl stearate functions as a skin-conditioning

agent and emollient.[3][4] Its mechanism of action involves forming a thin, hydrophobic, and

lubricating film on the stratum corneum.[1]

Key Functions:

Emolliency: It fills the spaces between corneocytes, leading to a smoother, softer skin

surface. This is a direct result of its liquid/soft solid nature at skin temperature.

Occlusion: The hydrophobic film reduces the rate of transepidermal water loss (TEWL),

helping to maintain skin hydration. This occlusive property is critical for treating dry skin

conditions and maintaining the skin barrier function.

Its research value lies in its use as a model compound to study the physicochemical properties

of emollients, such as spreading behavior and interaction with skin lipids.[1]
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Caption: Mechanism of action of Oleyl Stearate as a skin emollient.

Excipient in Pharmaceutical Formulations
Oleyl stearate serves as a lipophilic excipient in various drug delivery systems, particularly for

topical and transdermal applications.[5] Its properties are leveraged to:

Act as a Solvent/Carrier: It can dissolve or carry lipophilic active pharmaceutical ingredients

(APIs), enhancing their incorporation into creams, ointments, and lotions.

Form Lipid-Based Systems: While direct studies on oleyl stearate in solid lipid nanoparticles

(SLN) or nanostructured lipid carriers (NLC) are not prevalent, its constituent parts (stearic

acid and oleyl alcohol) are commonly used.[11][12] Stearic acid is a well-known solid lipid for
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creating nanoparticle matrices.[11] Oleyl stearate could function as a liquid lipid or matrix

modifier in such systems to improve drug loading and control release.

Develop Oleogels: Its ability to interact with other lipids makes it a candidate for oleogel

formulations, which are emerging as versatile drug delivery platforms for pediatric and

geriatric applications.[13][14] Oleogels can modify the texture of oily vehicles and provide

sustained release of APIs.[13]

Section 5: Analytical Characterization
For quality control and research purposes, the structure and purity of oleyl stearate must be

verified.

Mass Spectrometry (MS): Electrospray ionization mass spectrometry (ESI-MS) is well-suited

for determining the molecular weight of large, non-volatile molecules like oleyl stearate.[1]

Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared Spectroscopy (FTIR):

These techniques are used to confirm the molecular structure, verifying the presence of the

ester functional group, the long alkyl chains, and the cis-double bond.[10]

Section 6: Safety and Toxicology
The safety of oleyl stearate is a critical consideration for its use in products intended for

human application. The Cosmetic Ingredient Review (CIR) Expert Panel has assessed alkyl

esters, including oleyl stearate, and concluded they are safe in the present practices of use

and concentration when formulated to be non-irritating.[3] Studies on related compounds, such

as octyl stearate, have shown very low acute oral toxicity and only minimal to mild transient

skin and ocular irritation at use concentrations.[15] There is no evidence from available data to

suggest systemic toxicity, as significant skin permeation is not expected.[15]

Conclusion
Oleyl stearate is a well-characterized wax ester with a valuable profile for scientists in

cosmetic, dermatological, and pharmaceutical fields. Its unique structure, born from a saturated

stearic acid and an unsaturated oleyl alcohol, gives rise to physicochemical properties that

make it an excellent emollient, occlusive agent, and lipophilic excipient. An understanding of its

synthesis, properties, and mechanisms of action enables researchers and formulators to
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leverage its full potential in developing stable, effective, and safe products for skin health and

drug delivery.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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